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Compound of Interest

Compound Name: LQFM215

Cat. No.: B15613450

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental responsibility. This guide provides essential, step-by-step procedures for the
proper disposal of LQFM215, a synthetic L-proline transporter (PROT/SLC6A7) inhibitor. As
specific disposal instructions for LQFM215 are not readily available, this document outlines a
comprehensive approach based on general best practices for the disposal of laboratory
chemical waste. Adherence to your institution's specific environmental health and safety (EHS)
policies is mandatory.

Quantitative Data for LQFM215

The following table summarizes the key quantitative properties of LQFM215, compiled from
available research and supplier data.
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Property Value
Molecular Weight 394.56 g/mol
Molecular Formula C25H34N202

20.4 uM (proline uptake in hippocampal

synaptosome)[1] 3 uM (inhibition of neural

ICso
protrusion formation)[2] 14 uM (reduction of
neural protrusion growth and cell survival)[2]
N 10 mM in DMSO[1] = 2.5 mg/mL (6.34 mM) in a
Solubility ) .
solution of 10% DMSO and 90% Corn Qil[2]
Purity >98% (HPLC) or 99.91%][2]
Storage (Solid Powder) -20°C for 12 months 4°C for 6 months[1]
Storage (In Solvent) -80°C for 6 months -20°C for 1 to 6 months|[2]

Experimental Protocols: General Chemical Waste
Disposal

The following protocols are based on established guidelines for the safe disposal of hazardous
chemical waste in a laboratory setting.[3][4][5][6][7][8][9] These steps should be followed for the
disposal of LQFM215 and other similar research compounds.

1. Waste ldentification and Classification:

Treat LQFM215, both in solid form and in solution, as hazardous chemical waste.

Do not dispose of LQFM215 down the sink or in the regular trash.[10][5]

Any materials contaminated with LQFM215, such as gloves, absorbent pads, and pipette
tips, should also be treated as hazardous waste.[11]

2. Waste Segregation and Collection:

Solid Waste: Collect solid LQFM215 waste in a designated, leak-proof container that is
compatible with the chemical.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.probechem.com/products_LQFM215.html
https://www.medchemexpress.com/lqfm215.html
https://www.medchemexpress.com/lqfm215.html
https://www.probechem.com/products_LQFM215.html
https://www.medchemexpress.com/lqfm215.html
https://www.medchemexpress.com/lqfm215.html
https://www.probechem.com/products_LQFM215.html
https://www.medchemexpress.com/lqfm215.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b15613450?utm_src=pdf-body
https://www.benchchem.com/product/b15613450?utm_src=pdf-body
https://www.benchchem.com/product/b15613450?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.benchchem.com/product/b15613450?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b15613450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Liquid Waste: Collect solutions containing LQFM215 in a separate, sealed, and chemically
resistant container. Do not mix with other incompatible waste streams.[10][9] For instance,
halogenated and non-halogenated solvents should be collected separately.[3]

Sharps Waste: Any sharps, such as needles or broken glass contaminated with LQFM215,
must be disposed of in a designated sharps container.[4]

Contaminated Labware: Disposable labware with significant contamination should be
collected as hazardous waste. For glassware, a triple rinse with a suitable solvent is often
required, with the first rinse collected as hazardous waste.[10]

. Labeling and Storage:

Clearly label all waste containers with the words "Hazardous Waste," the full chemical name
("LQFM215"), and any known hazards.[4][9]

Store the waste container in a designated satellite accumulation area within the laboratory.[7]

[9]
Ensure the container is kept closed except when adding waste.[10][7]
Store in a well-ventilated area, away from incompatible materials.[9]

. Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.[10]

Do not attempt to treat or neutralize the chemical waste unless it is a specifically approved
and documented laboratory procedure.[6]

. Empty Container Disposal:

A container that has held LQFM215 is considered empty if all contents have been removed
by normal means (e.g., pouring, scraping).

To dispose of the empty container in the regular trash or recycling, it must be triple-rinsed
with a suitable solvent. The first rinseate must be collected and disposed of as hazardous
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waste.

 After rinsing, the container should be air-dried, and the label must be defaced or removed
before disposal.[10][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of LQFM215.
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Caption: Workflow for the safe disposal of LQFM215.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Logistical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613450#lgfm215-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15613450?utm_src=pdf-custom-synthesis
https://www.probechem.com/products_LQFM215.html
https://www.medchemexpress.com/lqfm215.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b15613450#lqfm215-proper-disposal-procedures
https://www.benchchem.com/product/b15613450#lqfm215-proper-disposal-procedures
https://www.benchchem.com/product/b15613450#lqfm215-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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